Cas no 2418715-50-9 (tert-butyl 4-3-(aminomethyl)-5-(azidomethyl)-4-methylphenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-3-(aminomethyl)-5-(azidomethyl)-4-methylphenylpiperazine-1-carboxylate
• CAS No: 2418715-50-9
• MF: C₁₈H₂₈N₆O₂
• MW: 360.453923225403
• CID: 5679468
• PubChem ID: 165772856
• Update Time: 2025-10-31

tert-butyl 4-3-(aminomethyl)-5-(azidomethyl)-4-methylphenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-​Piperazinecarboxylic acid, 4-​[3-​(aminomethyl)​-​5-​(azidomethyl)​-​4-​methylphenyl]​-​, 1,​1-​dimethylethyl ester
• tert-butyl 4-3-(aminomethyl)-5-(azidomethyl)-4-methylphenylpiperazine-1-carboxylate

• Inchi： 1S/C18H28N6O2/c1-13-14(11-19)9-16(10-15(13)12-21-22-20)23-5-7-24(8-6-23)17(25)26-18(2,3)4/h9-10H,5-8,11-12,19H2,1-4H3
• InChI Key： ZVMGIAFLNDPQTG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=C(CN=[N+]=[N-])C(C)=C(CN)C=2)CC1)=O

Computed Properties

• Exact Mass: 360.22737416g/mol
• Monoisotopic Mass: 360.22737416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.2Ų

Additional information on tert-butyl 4-3-(aminomethyl)-5-(azidomethyl)-4-methylphenylpiperazine-1-carboxylate

tert-butyl 4-(3-(aminomethyl)-5-(azidomethyl)-4-methylphenyl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(3-(aminomethyl)-5-(azidomethyl)-4-methylphenyl)piperazine-1-carboxylate, with the CAS number 2418715-50-9, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a piperazine ring, an azide group, and a tert-butyl ester moiety. The presence of these functional groups makes it a versatile building block for various applications, particularly in drug delivery systems and advanced materials.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules. The piperazine ring, a six-membered amine-containing structure, is known for its ability to form hydrogen bonds, making it an ideal component in drug design. The azide group, on the other hand, has been extensively used in click chemistry reactions, enabling the rapid assembly of complex molecules with high precision. Furthermore, the tert-butyl ester group provides stability and solubility to the molecule, facilitating its use in various chemical reactions.

One of the most promising applications of this compound is in the development of stimuli-responsive materials. Researchers have demonstrated that the azide group can undergo cycloaddition reactions under specific conditions, leading to the formation of robust networks with tunable properties. This has opened up new possibilities for creating materials that can respond to external stimuli such as light or temperature. For instance, recent experiments have shown that derivatives of this compound can be used to create self-healing polymers, which have potential applications in aerospace and electronics industries.

In addition to its material science applications, this compound has also been explored for its potential in drug delivery systems. The combination of the piperazine ring and azide group allows for the creation of hybrid molecules that can target specific receptors or enzymes. This property makes it an attractive candidate for developing targeted drug delivery systems, which are designed to enhance therapeutic efficacy while minimizing side effects.

The synthesis of tert-butyl 4-(3-(aminomethyl)-5-(azidomethyl)-4-methylphenyl)piperazine-1-carboxylate involves a series of carefully controlled reactions. Starting from a substituted benzene ring, the molecule undergoes a sequence of nucleophilic substitutions and coupling reactions to introduce the piperazine and azide groups. The final step involves esterification with tert-butanol to form the carboxylic ester moiety. This multi-step synthesis requires precise control over reaction conditions to ensure high yields and purity.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed the molecular structure and provided insights into its electronic properties. For example, NMR studies have revealed that the tert-butyl group exhibits distinct chemical shifts due to its steric environment, while the azide group shows characteristic signals that are indicative of its functional group.

In terms of stability and reactivity, this compound demonstrates excellent thermal stability under ambient conditions. However, it is highly reactive towards nucleophilic attack due to the electron-deficient nature of the azide group. This reactivity makes it an ideal candidate for various click chemistry reactions, including copper-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC). These reactions are widely used in organic synthesis to construct complex molecules with high efficiency.

Looking ahead, researchers are exploring new ways to leverage the unique properties of this compound for emerging technologies. For instance, there is growing interest in using this molecule as a precursor for supramolecular assemblies. By incorporating complementary functional groups into its structure, scientists aim to create self-assembling systems that can form ordered nanostructures with tailored properties.

In conclusion, tert-butyl 4-(3-(aminomethyl)-5-(azidomethyl)-4-methylphenyl)piperazine-1-carboxylate is a versatile compound with significant potential in multiple fields. Its unique combination of functional groups makes it an invaluable tool for organic synthesis and materials science research. As advancements in synthetic chemistry continue to unfold, this compound is expected to play an increasingly important role in driving innovation across various industries.